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Compound of Interest

Compound Name: Capistruin

Cat. No.: B1577615

Capistruin is a lasso peptide with antimicrobial properties, originally isolated from the
bacterium Burkholderia thailandensis E264.[1][2] It is a valuable tool for researchers studying
bacterial RNA polymerase, which is its functional target.[3][4] This guide provides essential
safety and logistical information for handling Capistruin in a laboratory setting. The information
provided is based on general best practices for handling peptides and hazardous chemicals, as
a specific Safety Data Sheet (SDS) for Capistruin is not publicly available. It is intended for
laboratory use only and is not for human use.[1]

Personal Protective Equipment (PPE)

When handling Capistruin, a comprehensive approach to personal protection is crucial to
minimize exposure. The following PPE is recommended based on standard laboratory safety
protocols for handling chemicals of unknown toxicity.[5][6][7][8]

Recommended PPE for Handling Capistruin
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PPE Category Specification Rationale

To prevent skin contact
with the lyophilized

Hand Protection Nitrile or latex gloves. .
powder and solutions.[5]
[6]
Safety glasses with side
shields or safety goggles. A To protect eyes and face from

Eye and Face Protection ) )
face shield may be required for  splashes and aerosols.[5][6][8]

splash-prone procedures.

Alab coat or chemical- To protect skin and clothing

Skin and Body Protection ) o
resistant apron. from contamination.[6]

| Respiratory Protection | A dust mask or respirator may be necessary when handling the
lyophilized powder to avoid inhalation. | To prevent inhalation of the peptide, which may be
harmful.[6][7] |

Operational Plans: Handling and Storage

Proper handling and storage are critical to ensure the integrity of Capistruin and the safety of
laboratory personnel.

Handling:

» Preparation: Handle the lyophilized powder in a designated area, such as a chemical fume
hood or a glove box, to control potential dust.

e Reconstitution: When preparing solutions, add the solvent slowly and carefully to avoid
aerosolization.

o General Hygiene: Wash hands thoroughly after handling Capistruin, even if gloves were
worn. Do not eat, drink, or smoke in the laboratory.[9]

Storage:

o Lyophilized Powder: Store the lyophilized peptide in a freezer at or below -20°C.[1]
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e Solutions: Once reconstituted, it is recommended to aliquot the solution into single-use
volumes and store them at -20°C or below to avoid repeated freeze-thaw cycles.

o Container: Keep the container tightly closed to prevent moisture contamination.[9]

Disposal Plan

As specific disposal instructions for Capistruin are not available, it should be treated as
hazardous chemical waste.

Waste Segregation and Disposal:

e Segregation: Segregate Capistruin waste (including contaminated consumables like pipette
tips and tubes) from general laboratory waste.[10]

o Container: Collect all Capistruin waste in a clearly labeled, leak-proof container marked as
"Hazardous Waste".[10][11][12] The label should include the full chemical name.[10][11]

o Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office, following all local, state, and federal regulations.[11] Do not dispose
of Capistruin down the drain or in the regular trash.[10]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is necessary.

First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing

Inhalation o . .
is difficult, seek medical attention.[9][13]
Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated
clothing.[9][13]
Immediately flush the eyes with plenty of water
Eye Contact for at least 15 minutes, lifting the upper and

lower eyelids. Seek medical attention.[9][13]

| Ingestion | Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9][13] |

Accidental Release Measures:

o Small Spills: For a small spill of the lyophilized powder, carefully sweep it up to avoid
creating dust and place it in a sealed container for disposal. For a small liquid spill, absorb it
with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

o Large Spills: For a large spill, evacuate the area and contact your institution's EHS office for
assistance.

e Ventilation: Ensure the area is well-ventilated after a spill.

Quantitative Data Summary

The following table summarizes the available quantitative information for Capistruin.
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Property Value

Molecular Formula C93H131N23025S

Peptide Purity (HPLC) >95%

Appearance White, amorphous powder (solid)
Solubility Soluble in 1% Acetic Acid

Acute Toxicity (LD50) No data available

Note: The presence of Trifluoroacetic acid (TFA) salt from the purification process can affect
the net weight and solubility of the peptide.[1]

Experimental Protocol Context

Capistruin is utilized in research primarily for its antimicrobial activity, particularly against
Burkholderia and Pseudomonas species.[1][2] Experimental protocols involving Capistruin

often focus on:
e In vitro transcription inhibition assays to study its effect on bacterial RNA polymerase.[3]

» Antimicrobial susceptibility testing to determine its minimum inhibitory concentration (MIC)
against various bacterial strains.

 Structural studies using techniques like NMR spectroscopy to understand its unique lasso
fold.[2]

Researchers using Capistruin should develop detailed, step-by-step protocols that incorporate
the safety and handling precautions outlined in this guide.

Visualized Workflow for Safe Handling of Capistruin

The following diagram illustrates the key steps for safely handling Capistruin from receipt to

disposal.
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Caption: Workflow for the safe handling of Capistruin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Capistruin peptide [novoprolabs.com]

2. Isolation and structural characterization of capistruin, a lasso peptide predicted from the
genome sequence of Burkholderia thailandensis E264 - PubMed [pubmed.ncbi.nim.nih.gov]

3. The antibacterial threaded-lasso peptide capistruin inhibits bacterial RNA polymerase -
PMC [pmc.ncbi.nim.nih.gov]

4. The antibacterial threaded-lasso peptide capistruin inhibits bacterial RNA polymerase -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. hazmatschool.com [hazmatschool.com]

6. PPE for Hazardous Chemicals [canadasafetytraining.com]

7. youtube.com [youtube.com]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. peptide.com [peptide.com]

10. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]

11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

12. campussafety.lehigh.edu [campussafety.lehigh.edu]
13. peptide.co.jp [peptide.co.jp]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Capistruin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577615#personal-protective-equipment-for-
handling-capistruin]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1577615?utm_src=pdf-custom-synthesis
https://www.novoprolabs.com/p/capistruin-307910.html
https://pubmed.ncbi.nlm.nih.gov/18671394/
https://pubmed.ncbi.nlm.nih.gov/18671394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3143284/
https://pubmed.ncbi.nlm.nih.gov/21396375/
https://pubmed.ncbi.nlm.nih.gov/21396375/
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.youtube.com/watch?v=kmSnIHewxZo
https://chemm.hhs.gov/ppe.htm
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.peptide.co.jp/pdf/msds/en/4198_20230913_en.pdf
https://www.benchchem.com/product/b1577615#personal-protective-equipment-for-handling-capistruin
https://www.benchchem.com/product/b1577615#personal-protective-equipment-for-handling-capistruin
https://www.benchchem.com/product/b1577615#personal-protective-equipment-for-handling-capistruin
https://www.benchchem.com/product/b1577615#personal-protective-equipment-for-handling-capistruin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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